2,5-dichloro-N-(cyclopropylmethyl)benzamide
Overview
Description
2,5-dichloro-N-(cyclopropylmethyl)benzamide is a chemical compound used in scientific research. It is commonly referred to as DCB. This compound has been studied for its potential use in various fields, including medicine and agriculture. In
Mechanism of Action
The mechanism of action of DCB is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DCB has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, DCB has been shown to have herbicidal activity in plants.
Advantages and Limitations for Lab Experiments
One advantage of using DCB in lab experiments is that it has been well-studied and characterized, making it easier to use in experiments. However, one limitation of using DCB is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on DCB. One direction is to further explore its potential use as a treatment for cancer and other diseases. Another direction is to study its potential use as a herbicide in agriculture. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective analogs of DCB.
Synthesis Methods
DCB can be synthesized through a multistep process. The first step involves the reaction of 2,5-dichlorobenzoic acid with cyclopropylmethylamine to form the intermediate product, 2,5-dichloro-N-(cyclopropylmethyl)benzamide. The intermediate is then purified and characterized using various analytical techniques such as NMR, IR, and MS.
Scientific Research Applications
DCB has been studied for its potential use in various fields, including medicine and agriculture. In medicine, DCB has been shown to have anti-inflammatory and analgesic effects. It has also been studied for its potential use as a treatment for cancer and other diseases. In agriculture, DCB has been studied for its potential use as a herbicide.
Properties
IUPAC Name |
2,5-dichloro-N-(cyclopropylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO/c12-8-3-4-10(13)9(5-8)11(15)14-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXXLTDCBFIUDAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
